molecular formula C5H9NO3 B8432246 monoethyl N-methyloxalamic acid

monoethyl N-methyloxalamic acid

Cat. No.: B8432246
M. Wt: 131.13 g/mol
InChI Key: ZCGJRLXCWZCTOU-UHFFFAOYSA-N
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Description

Monoethyl N-methyloxalamic acid is a useful research compound. Its molecular formula is C5H9NO3 and its molecular weight is 131.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H9NO3

Molecular Weight

131.13 g/mol

IUPAC Name

2-[ethyl(methyl)amino]-2-oxoacetic acid

InChI

InChI=1S/C5H9NO3/c1-3-6(2)4(7)5(8)9/h3H2,1-2H3,(H,8,9)

InChI Key

ZCGJRLXCWZCTOU-UHFFFAOYSA-N

Canonical SMILES

CCN(C)C(=O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methylamine (1.5 g, 23 mL of a 1 M THF solution, 48.38 mmol) solution was added dropwise to a −10° C. solution of ethyl chlorooxoacetate (5.0 g, 36.76 mmol) and triethylamine (5.6 g, 7.6 mL, 55.44 mmol) in dry THF (100 mL) under an argon atmosphere. After stirring at 0° C. for 1 h, then reaction was quenched with water (5 mL). Following another 20 min, the reaction mixture was extracted into ethyl acetate (2×30 mL) and the combined organic extracts were washed with water (2×100 mL), dried and concentrated in vacuo. The residue was purified by column chromatography using 40% EtOAc/hexanes to give monoethyl N-methyloxalamic acid (3.95 g, 82%) as a white powder. TLC: 75% EtOAc/hexane, Rf≈0.4; 1H NMR (CDCl3, 300 MHz) δ 4.35 (q, 2H, J=7.0 Hz), 2.92 (d, 3H, J=5.2 Hz), 1.37 (t, 3H, J=7.3 Hz).
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